Cas no 1443307-54-7 ((2-bromophenyl)-(2-propan-2-ylphenyl)methanol)

• Product Name: (2-bromophenyl)-(2-propan-2-ylphenyl)methanol
• CAS No: 1443307-54-7
• MF: C₁₆H₁₇BrO
• MW: 305.209583997726
• MDL: MFCD12964411
• CID: 5209327
• Update Time: 2026-03-06

(2-bromophenyl)-(2-propan-2-ylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)-(2-propan-2-ylphenyl)methanol

• MDL： MFCD12964411
• Inchi： 1S/C16H17BrO/c1-11(2)12-7-3-4-8-13(12)16(18)14-9-5-6-10-15(14)17/h3-11,16,18H,1-2H3
• InChI Key： INXQPKCHPIXRHA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(C1=CC=CC=C1C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (2-bromophenyl)-(2-propan-2-ylphenyl)methanol

Compound CAS No. 1443307-54-7: (2-Bromophenyl)-(2-Propan-2-ylphenyl)Methanol

The compound (2-bromophenyl)-(2-propan-2-ylphenyl)methanol (CAS No. 1443307-54-7) is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound is characterized by its biphenolic framework, where a methanol group connects two aromatic rings. One ring is substituted with a bromine atom at the 2-position, while the other ring is substituted with an isopropyl group at the 2-position. This combination of substituents imparts distinct chemical and physical properties to the molecule, making it an interesting subject for research and development.

Recent studies have highlighted the potential of (2-bromophenyl)-(2-propan-2-ylphenyl)methanol in the field of drug discovery. The compound's structure suggests that it may exhibit antimicrobial, antioxidant, or anti-inflammatory properties, which are highly desirable in pharmaceutical applications. Researchers have been exploring its ability to interact with specific biological targets, such as enzymes or receptors, which could lead to the development of novel therapeutic agents. For instance, preliminary in vitro assays have shown promising results in inhibiting certain enzymes associated with neurodegenerative diseases.

In addition to its potential in pharmaceuticals, (2-bromophenyl)-(2-propan-2-ylphenyl)methanol has also been investigated for its role in organic synthesis. The compound serves as a versatile building block due to its functional groups, which can undergo various transformations to yield more complex molecules. For example, the bromine atom can act as a leaving group in substitution reactions, enabling the formation of new carbon-carbon bonds. Similarly, the methanol group can be oxidized or reduced to introduce additional functionality into the molecule.

The synthesis of (2-bromophenyl)-(2-propan-2-ylphenyl)methanol typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of bromobenzene derivatives with isopropyl-substituted phenols using coupling agents such as palladium catalysts. This method ensures high yields and selectivity, making it suitable for large-scale production if required.

From an environmental perspective, understanding the toxicological profile and biodegradation of (2-bromophenyl)-(2-propan-2-ylphenyl)methanol is crucial for its safe handling and disposal. Recent studies have focused on assessing its ecotoxicity and potential impact on aquatic ecosystems. Initial findings suggest that the compound exhibits low acute toxicity to aquatic organisms under standard test conditions; however, long-term effects and bioaccumulation potential require further investigation.

In terms of industrial applications, (2-bromophenyl)-(2-propan-2-ylphenyl)methanol has shown promise in the development of advanced materials, particularly in the field of polymer science. Its unique structure allows for the formation of cross-linked polymers with improved mechanical and thermal properties. These materials could find applications in industries such as electronics, automotive manufacturing, and aerospace engineering.

Looking ahead, ongoing research aims to explore the enantioselective synthesis of (2-bromophenyl)-(2-propan-2-ylphenyl)methanol, which would enable access to enantiomerically pure compounds for chiral recognition studies and asymmetric catalysis. This advancement could significantly enhance its utility in both academic research and industrial settings.

In conclusion, (2-bromophenyl)-(2-propan-2-ylphenyl)methanol (CAS No. 1443307-54-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.